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Compound of Interest

Compound Name:
(3-Isothiocyanatophenyl)boronic

acid

CAS No.: 133887-74-8

Cat. No.: B139284 Get Quote

(3-Isothiocyanatophenyl)boronic acid is a solid, typically an off-white powder, that

possesses two distinct functional groups which dictate its hazard profile.[2] A formal Safety

Data Sheet (SDS) for this specific compound is not readily available, therefore, a composite

hazard assessment based on closely related analogs is scientifically prudent.

The Phenylboronic Acid Moiety: This group is generally associated with moderate acute oral

toxicity, skin and eye irritation, and respiratory tract irritation.[2][3][4] Boronic acids, as a

class, are known irritants.

The Isothiocyanate Moiety: This functional group is the primary driver of acute toxicity.

Isothiocyanates are known lachrymators and are often highly toxic and corrosive. Analogs

such as Allyl Isothiocyanate are classified as fatal if inhaled or in contact with skin and can

cause severe skin burns and allergic reactions. The SDS for 3-Cyanophenylboronic acid,

which also features a reactive nitrogen-containing group, indicates high toxicity across oral,

dermal, and inhalation routes.[5]

Based on this composite analysis, a conservative and safe approach assumes (3-
Isothiocyanatophenyl)boronic acid presents a significant health hazard.

Anticipated GHS Classification
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The following table synthesizes the likely hazard classifications, adopting the most stringent

warnings from analogous compounds.
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Hazard Class Category Hazard Statement
Rationale / Source
Analogs

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

Based on 3-

Cyanophenylboronic

Acid[5]

Acute Toxicity, Dermal Category 2/3

H310/H311:

Fatal/Toxic in contact

with skin

Inferred from

Isothiocyanate

reactivity & 3-

Cyanophenylboronic

Acid[5]

Acute Toxicity,

Inhalation
Category 2/3

H330/H331:

Fatal/Toxic if inhaled

Inferred from

Isothiocyanate

reactivity & 3-

Cyanophenylboronic

Acid[5]

Skin

Corrosion/Irritation
Category 1B/2

H314/H315: Causes

severe skin burns and

eye damage / Causes

skin irritation

Combination of

Isothiocyanate

corrosivity and

Boronic Acid

irritation[3]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage

Inferred from

Isothiocyanate

corrosivity and

Boronic Acid

irritation[3]

Respiratory/Skin

Sensitization
Category 1

H317: May cause an

allergic skin reaction

A known hazard for

some isothiocyanates

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Common to both

Phenylboronic

Acids[3][4] and

Isothiocyanates
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The Core of Safety: Engineering Controls and
Personal Protective Equipment (PPE)
Given the high likelihood of severe toxicity, particularly via inhalation and dermal routes,

rigorous controls are not merely recommended; they are essential. The principle of "as low as

reasonably practicable" (ALARP) must be applied to exposure.

Engineering Controls: The First Line of Defense
All manipulations of solid (3-isothiocyanatophenyl)boronic acid and its solutions must be

conducted within a certified and properly functioning chemical fume hood.[6] The causality here

is clear: the isothiocyanate group's volatility and high inhalation toxicity mean that even minute

quantities of airborne dust or vapor can be hazardous.[5] A standard laboratory bench is

unacceptable. The facility should also be equipped with an eyewash station and a safety

shower in close proximity to the workstation.[2][5]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
A multi-layered PPE approach is required to create a self-validating system of protection.
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PPE Category Specification Rationale for Selection

Hand Protection
Nitrile gloves (double-gloving

recommended)

Protects against dermal

absorption, which is a primary

exposure route.[5] Double-

gloving provides a fail-safe; if

the outer glove is

compromised, the inner glove

maintains a barrier while the

outer is replaced.

Eye Protection
Tight-fitting safety goggles or a

full-face shield

Protects against dust particles

and splashes. Standard safety

glasses are insufficient. A face

shield is recommended when

handling larger quantities.[2][7]

Skin and Body

Chemical-resistant laboratory

coat (fully fastened) with long

sleeves

Prevents incidental skin

contact from spills or dust.[7]

Respiratory

Use within a chemical fume

hood is the primary control. For

non-routine operations (e.g.,

spill cleanup), a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and

particulates is necessary.

This is a critical control to

prevent inhalation of what is

likely a highly toxic compound.

[5]

Workflow for Safe Handling and Manipulation
The following diagram outlines the mandatory workflow for handling (3-
isothiocyanatophenyl)boronic acid, from retrieval to use. This protocol is designed as a self-

validating system; a failure at any step requires a return to a safe state.
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Safe Handling Workflow for (3-Isothiocyanatophenyl)boronic acid

Preparation

Handling

Reaction & Cleanup

Shutdown

Verify Fume Hood
Functionality

Don Full PPE
(Double Gloves, Goggles,

Lab Coat)

Retrieve from Storage
(Inert Atmosphere)

Proceed to Handling

Equilibrate to RT
in Desiccator

Weigh Solid Compound
in Fume Hood

Prepare Solution
in Fume Hood

Perform Reaction
in Closed/Vented Apparatus

Proceed to Reaction

Quench Reactive Species
(if applicable)

Segregate & Label
Waste Streams

Decontaminate Glassware
& Surfaces in Hood

Proceed to Shutdown

Return Compound to Storage Dispose of Outer Gloves
in Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A mandatory workflow for handling (3-Isothiocyanatophenyl)boronic acid.
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Storage and Stability: Preserving Integrity
Storage Conditions
(3-Isothiocyanatophenyl)boronic acid is susceptible to degradation from both moisture and

air. The boronic acid moiety can dehydrate to form boroxines (anhydrides), and both functional

groups can be sensitive to oxidation.

Temperature: Keep refrigerated (2-8 °C).[2][8]

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen).[2][8] This is crucial

to prevent slow degradation and maintain the compound's reactivity and purity.

Container: Use a tightly sealed container, preferably with a PTFE-lined cap.[5][9]

Location: Store in a dry, well-ventilated, and designated area for toxic chemicals.[3][5] The

storage location should be locked.[5]

Incompatibilities
To prevent hazardous reactions, segregate this compound from:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[2]

Strong Acids and Bases: Can catalyze decomposition.[2]

Water/Moisture: Promotes the formation of anhydrides and can hydrolyze the isothiocyanate

group.[8][9]

The following diagram illustrates the key relationships in maintaining chemical stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Synthesis of Hazard Intelligence: Understanding the
Reactivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139284#safety-and-handling-of-3-
isothiocyanatophenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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